95-01-2

2,4-Dihydroxybenzaldehyde

In Stock

• CAS RN:
• 95-01-2

• Formula:
• C7H6O3

• InChI:
• InChI=1S/C7H6O3/c8-4-5-1-2-6(9)3-7(5)10/h1-4,9-10H

• InChIKey:
• IUNJCFABHJZSKB-UHFFFAOYSA-N

• 2,4-Dihydroxybenzaldehyde undergoes regioselective mono-benzylation reaction under extremely mild basic conditions. It undergoes condensation reaction with isonicotinic acid hydrazide in methanol to yield 2,4-dihydroxybenzaldehyde isonicotinoyl hydrazone, a new fluorescent reagent.
  2,4-dihydroxybenzaldehyde is a dihydroxybenzaldehyde that is resorcinol which has been substituted by a formyl group para to one of the hydroxy groups.
  Keratan sulfate II (core 2-linked), degradation product 1, also known as 2, 4-dihydroxybenzaldehyd or beta-resorcylaldehyde, belongs to the class of organic compounds known as hydroxybenzaldehydes. These are organic aromatic compounds containing a benzene ring carrying an aldehyde group and a hydroxyl group.
  

1-(benzyloxy)-4-methoxy-1,4-dihydro-2,3-quinoxalinedione

In Stock

• CAS RN:
• 5895-01-2

• Formula:
• C16H14N2O4

• InChI:
• InChI=1S/C16H14N2O4/c1-21-17-13-9-5-6-10-14(13)18(16(20)15(17)19)22-11-12-7-3-2-4-8-12/h2-10H,11H2,1H3

• InChIKey:
• NBKBRMUFKPYLLQ-UHFFFAOYSA-N

• 1-(benzyloxy)-4-methoxy-1,4-dihydro-2,3-quinoxalinedione is a useful research compound. Its molecular formula is C16H14N2O4 and its molecular weight is 298.29 g/mol. The purity is usually 95%.

1-Ethyl-4-phenylpyridinium iodide

• CAS RN:
• 39795-01-2

• Formula:
• C13H14IN

• InChI:
• InChI=1S/C13H14N.HI/c1-2-14-10-8-13(9-11-14)12-6-4-3-5-7-12;/h3-11H,2H2,1H3;1H/q+1;/p-1

• InChIKey:
• PJJJNBJUCAETAB-UHFFFAOYSA-M

• 1-Ethyl-4-phenylpyridinium iodide is a useful research compound. Its molecular formula is C13H14IN and its molecular weight is 311.16 g/mol. The purity is usually 95%.

1,6-Anhydrolactose

In Stock

• CAS RN:
• 34395-01-2

• Formula:
• C12H20O10

• InChI:
• InChI=1S/C12H20O10/c13-1-3-5(14)6(15)8(17)12(20-3)22-10-4-2-19-11(21-4)9(18)7(10)16/h3-18H,1-2H2/t3-,4+,5+,6+,7-,8-,9-,10-,11+,12+/m1/s1

• InChIKey:
• LTYZUJSCZCPGHH-BNQXPIRTSA-N

• 1,6-Anhydrolactose, also known as 1,6-Anhydrolactose, is a useful research compound. Its molecular formula is C12H20O10 and its molecular weight is 324.28 g/mol. The purity is usually 95%.

Dansylamidohexamethylamine

Usually In Stock

• CAS RN:
• 34995-01-2

• Formula:
• C18H27N3O2S

• InChI:
• InChI=1S/C18H27N3O2S/c1-21(2)17-11-7-10-16-15(17)9-8-12-18(16)24(22,23)20-14-6-4-3-5-13-19/h7-12,20H,3-6,13-14,19H2,1-2H3

• InChIKey:
• MDDJCYLRROTRCO-UHFFFAOYSA-N

• Dansylamidohexamethylamine, also known as Dansylamidohexamethylamine, is a useful research compound. Its molecular formula is C18H27N3O2S and its molecular weight is 349.5 g/mol. The purity is usually 95%.

6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxamide

In Stock

• CAS RN:
• 181295-01-2

• Formula:
• C12H16N2O3

• InChI:
• InChI=1S/C12H16N2O3/c1-16-10-5-8-3-4-14(12(13)15)7-9(8)6-11(10)17-2/h5-6H,3-4,7H2,1-2H3,(H2,13,15)

• InChIKey:
• JDHYQKPDXXUSQD-UHFFFAOYSA-N

• 6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxamide is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.271. The purity is usually 95%.

5-oxo-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-1-(m-tolyl)pyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872595-01-2

• Formula:
• C19H18N6O3S3

• InChI:
• InChI=1S/C19H18N6O3S3/c1-11-3-2-4-13(7-11)25-9-12(8-15(25)27)16(28)22-18-23-24-19(31-18)30-10-14(26)21-17-20-5-6-29-17/h2-7,12H,8-10H2,1H3,(H,20,21,26)(H,22,23,28)

• InChIKey:
• RVPBDAHHKLFRCW-UHFFFAOYSA-N

• 5-oxo-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-1-(m-tolyl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C19H18N6O3S3 and its molecular weight is 474.57. The purity is usually 95%.

4-methyl-N-(2-(6-((2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872995-01-2

• Formula:
• C24H21F3N6O3S

• InChI:
• InChI=1S/C24H21F3N6O3S/c1-15-2-4-16(5-3-15)23(35)28-13-12-20-31-30-19-10-11-22(32-33(19)20)37-14-21(34)29-17-6-8-18(9-7-17)36-24(25,26)27/h2-11H,12-14H2,1H3,(H,28,35)(H,29,34)

• InChIKey:
• GUKLJYIRMCVSAX-UHFFFAOYSA-N

• 4-methyl-N-(2-(6-((2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H21F3N6O3S and its molecular weight is 530.53. The purity is usually 95%.

1-(3-(Trifluoromethyl)phenyl)-3H-[1,3]thiazolo[3,4-a]benzimidazole

• CAS RN:
• 136995-01-2

• Formula:
• C16H11F3N2S

• InChI:
• InChI=1S/C16H11F3N2S/c17-16(18,19)11-5-3-4-10(8-11)15-21-13-7-2-1-6-12(13)20-14(21)9-22-15/h1-8,15H,9H2

• InChIKey:
• XTLVALLIRNCOGM-UHFFFAOYSA-N

• 1-(3-(Trifluoromethyl)phenyl)-3H-[1,3]thiazolo[3,4-a]benzimidazole, also known as 1-(3-(Trifluoromethyl)phenyl)-3H-[1,3]thiazolo[3,4-a]benzimidazole, is a useful research compound. Its molecular formula is C16H11F3N2S and its molecular weight is 320.3 g/mol. The purity is usually 95%.

1-Azabicyclo[3.2.1]octane-6-carboxylicacid,exo-(9CI)

Usually In Stock

• CAS RN:
• 115595-01-2

• Formula:
• C8H13NO2

• InChI:
• InChI=1S/C8H13NO2/c10-8(11)7-5-9-3-1-2-6(7)4-9/h6-7H,1-5H2,(H,10,11)

• 1-Azabicyclo[3.2.1]octane-6-carboxylicacid,exo-(9CI), also known as 1-Azabicyclo[3.2.1]octane-6-carboxylicacid,exo-(9CI), is a useful research compound. Its molecular formula is C8H13NO2. The purity is usually 95%.

5-Methylamino-4-nitro-2,1,3-benzoselenadiazole

In Stock

• CAS RN:
• 107095-01-2

• Formula:
• C7H6N4O2Se

• InChI:
• InChI=1S/C7H6N4O2Se/c1-8-5-3-2-4-6(10-14-9-4)7(5)11(12)13/h2-3,8H,1H3

• InChIKey:
• OYZURXRHVHICQN-UHFFFAOYSA-N

• 5-Methylamino-4-nitro-2,1,3-benzoselenadiazole, also known as 5-Methylamino-4-nitro-2,1,3-benzoselenadiazole, is a useful research compound. Its molecular formula is C7H6N4O2Se and its molecular weight is 257.12 g/mol. The purity is usually 95%.

N-(2,6-dimethylphenyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide

In Stock

• CAS RN:
• 1019095-01-2

• Formula:
• C17H23N3O4S2

• InChI:
• InChI=1S/C17H23N3O4S2/c1-11-6-5-7-12(2)16(11)19-26(23,24)17-13(3)18-20(14(17)4)15-8-9-25(21,22)10-15/h5-7,15,19H,8-10H2,1-4H3

• InChIKey:
• UJXKRKNHWOUUTE-UHFFFAOYSA-N

• N-(2,6-dimethylphenyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C17H23N3O4S2 and its molecular weight is 397.51. The purity is usually 95%.

[5-(4-Fluorophenyl)-2-methylpyrazol-3-yl]-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379995-01-2

• Formula:
• C21H22FN5O2

• InChI:
• InChI=1S/C21H22FN5O2/c1-26-19(13-18(25-26)16-3-5-17(22)6-4-16)20(28)27-11-7-15(8-12-27)14-29-21-23-9-2-10-24-21/h2-6,9-10,13,15H,7-8,11-12,14H2,1H3

• InChIKey:
• LIHZILSYCKFJIC-UHFFFAOYSA-N

• [5-(4-Fluorophenyl)-2-methylpyrazol-3-yl]-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C21H22FN5O2 and its molecular weight is 395.438. The purity is usually 95%.

1-(4-Bromophenyl)-N-[(1S)-1-cyanopropyl]pyrazole-3-carboxamide

Usually In Stock

• CAS RN:
• 2418595-01-2

• Formula:
• C14H13BrN4O

• InChI:
• InChI=1S/C14H13BrN4O/c1-2-11(9-16)17-14(20)13-7-8-19(18-13)12-5-3-10(15)4-6-12/h3-8,11H,2H2,1H3,(H,17,20)/t11-/m0/s1

• InChIKey:
• NAQKTEPTUQSCJO-NSHDSACASA-N

• 1-(4-Bromophenyl)-N-[(1S)-1-cyanopropyl]pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C14H13BrN4O and its molecular weight is 333.189. The purity is usually 95%.

2,3-Difluoro-1-methyl-4-(trichloromethoxy)benzene

In Stock

• CAS RN:
• 1404195-01-2

• Formula:
• C8H5Cl3F2O

• InChI:
• InChI=1S/C8H5Cl3F2O/c1-4-2-3-5(7(13)6(4)12)14-8(9,10)11/h2-3H,1H3

• InChIKey:
• KJQFWISDOBTJNX-UHFFFAOYSA-N

• 2,3-Difluoro-1-methyl-4-(trichloromethoxy)benzene is a useful research compound. Its molecular formula is C8H5Cl3F2O and its molecular weight is 261.5 g/mol. The purity is usually 95%.